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Abstract

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate, a meta-substituted 3-keto ester, represents a
versatile scaffold in synthetic organic chemistry. This technical guide provides a comprehensive
review of its chemical properties, synthesis, and potential, yet currently undocumented,
biological significance. While specific biological activity data for this isomer remains elusive in
publicly accessible literature, this document furnishes a detailed, plausible synthetic protocol
based on established chemical transformations. Furthermore, it aggregates available
physicochemical data and discusses the known biological roles of structurally similar
compounds, offering a valuable resource for researchers interested in the exploration of this
and related chemical entities for drug discovery and development.

Chemical and Physical Properties

Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate, also known as ethyl (3-
methoxybenzoyl)acetate, is an organic compound with the molecular formula C12H140a4.[1] It is
characterized by a central 3-keto ester functionality, with a 3-methoxyphenyl group attached to
the ketone and an ethyl ester group. This structure provides multiple reactive sites, making it a
valuable intermediate in organic synthesis.

A summary of its key physicochemical properties is presented in Table 1.
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Property Value Source

Molecular Formula C12H1404 PubChem[1]

Molecular Weight 222.24 g/mol PubChem[1]
ethyl 3-(3-methoxyphenyl)-3-

IUPAC Name Y13 ypheny) PubChem[1]
oxopropanoate

CAS Number 27834-99-7 PubChem[1]
Colorless to light yellow to light _

Appearance o Tokyo Chemical Industry[2]
orange clear liquid

Density 1.146 g/mL at 25 °C Sigma-Aldrich

Boiling Point >268 °C Sigma-Aldrich

Refractive Index n20/D 1.5360 Sigma-Aldrich
CCOC(=0)CC(=0)clccec(0C) ) )

SMILES Sigma-Aldrich
cl
FDPPVAYPZOORBP- ) )

InChl Key Sigma-Aldrich
UHFFFAOYSA-N

Synthesis

While specific, detailed experimental protocols for the synthesis of Ethyl 3-(3-

methoxyphenyl)-3-oxopropanoate are not extensively documented in peer-reviewed

journals, its structure strongly suggests a synthesis via a Claisen condensation reaction. This is

a well-established method for the formation of 3-keto esters. The logical precursors would be

an ester of 3-methoxybenzoic acid and ethyl acetate, reacting in the presence of a strong base.

Proposed Experimental Protocol: Claisen Condensation

This protocol is based on general procedures for the synthesis of similar ethyl benzoylacetate

derivatives.

Reaction:
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Figure 1: Proposed synthesis of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.

Materials:

o Methyl 3-methoxybenzoate

o Ethyl acetate (anhydrous)

e Sodium ethoxide or Sodium hydride (60% dispersion in mineral oil)
¢ Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Ethanol)

e Dilute aqueous acid (e.g., 1 M HCI or 1 M H2S0Oa4) for workup

» Organic solvent for extraction (e.g., Ethyl acetate, Diethyl ether)

o Saturated sodium chloride solution (brine)

e Anhydrous sodium sulfate or magnesium sulfate

Procedure:
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o Preparation: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser with a drying tube, and a dropping funnel is placed under an inert
atmosphere (e.g., nitrogen or argon).

o Base Addition: If using sodium hydride, it is washed with anhydrous hexane to remove the
mineral oil and then suspended in the anhydrous solvent (e.g., THF). If using sodium
ethoxide, it is dissolved in anhydrous ethanol.

o Reactant Addition: A solution of methyl 3-methoxybenzoate and a molar excess of ethyl
acetate in the anhydrous solvent is added dropwise to the stirred suspension of the base at
room temperature or O °C.

e Reaction: The reaction mixture is then typically heated to reflux and stirred for several hours
to drive the condensation to completion. The progress of the reaction can be monitored by
Thin Layer Chromatography (TLC).

o Workup: After cooling to room temperature, the reaction is quenched by the slow addition of
a dilute aqueous acid until the mixture is acidic.

» Extraction: The aqueous layer is extracted multiple times with an organic solvent. The
combined organic layers are washed with water and then with brine.

e Drying and Concentration: The organic layer is dried over an anhydrous drying agent (e.g.,
NazS0a4 or MgSOQa), filtered, and the solvent is removed under reduced pressure.

« Purification: The crude product is then purified, typically by vacuum distillation or column
chromatography on silica gel, to yield pure Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate.

Biological Activity and Potential Applications

A comprehensive search of scientific literature did not yield any specific studies on the
biological activities of Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate. However, the (-keto
ester moiety is a common feature in many biologically active molecules and is known to be a
versatile synthon for the creation of various heterocyclic compounds with potential
pharmacological activities.
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Derivatives of structurally similar compounds, such as other substituted ethyl benzoylacetates,
have been investigated for a range of biological activities. For example, various heterocyclic
compounds synthesized from (3-keto esters have been evaluated for cytotoxic, anti-
inflammatory, and antimicrobial properties. It is plausible that Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate could serve as a precursor for novel compounds with interesting biological

profiles.

The workflow for exploring the potential of this compound in drug discovery is outlined below.
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Figure 2: Potential workflow for the exploration of Ethyl 3-(3-methoxyphenyl)-3-
oxopropanoate derivatives in drug discovery.

Conclusion
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Ethyl 3-(3-methoxyphenyl)-3-oxopropanoate is a readily accessible, yet underexplored,
chemical entity. This guide provides a foundational understanding of its properties and a
practical, detailed protocol for its synthesis. While direct biological data is currently lacking, its
chemical nature suggests significant potential as a building block for the synthesis of novel,
biologically active molecules. This whitepaper serves as a call to the scientific community to
further investigate the synthetic utility and potential pharmacological relevance of this and
related meta-substituted (3-keto esters. Future research in this area could uncover new
therapeutic agents and expand our understanding of the structure-activity relationships of this
class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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